Cas no 2418675-39-3 (Tert-butyl 4-({3-amino-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylphenyl}methyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-({3-amino-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylphenyl}methyl)piperazine-1-carboxylate
• CAS No: 2418675-39-3
• MF: C₁₉H₃₀FN₃O₅S
• MW: 431.522007465363
• CID: 5676257
• PubChem ID: 165771401
• Update Time: 2025-06-09

Tert-butyl 4-({3-amino-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylphenyl}methyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418675-39-3
• EN300-26631723
• tert-butyl 4-({3-amino-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylphenyl}methyl)piperazine-1-carboxylate
• Tert-butyl 4-({3-amino-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylphenyl}methyl)piperazine-1-carboxylate

• Inchi： 1S/C19H30FN3O5S/c1-12-15(13(2)17(14(3)16(12)21)28-29(20,25)26)11-22-7-9-23(10-8-22)18(24)27-19(4,5)6/h7-11,21H2,1-6H3
• InChI Key： BESLKKQPRRWWCS-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C(C)=C(C(C)=C(C=1C)CN1CCN(C(=O)OC(C)(C)C)CC1)N)F

Computed Properties

• Exact Mass: 431.18902040g/mol
• Monoisotopic Mass: 431.18902040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 111Ų

Additional information on Tert-butyl 4-({3-amino-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylphenyl}methyl)piperazine-1-carboxylate

Comprehensive Analysis of Tert-butyl 4-({3-amino-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylphenyl}methyl)piperazine-1-carboxylate (CAS No. 2418675-39-3)

In the realm of organic chemistry and pharmaceutical research, Tert-butyl 4-({3-amino-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylphenyl}methyl)piperazine-1-carboxylate (CAS No. 2418675-39-3) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a piperazine core with a fluorosulfonyloxy group, making it a versatile intermediate in drug discovery and material science. Researchers are increasingly focusing on its potential applications, particularly in the development of novel therapeutics and functional materials.

The compound's CAS No. 2418675-39-3 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its tert-butyl and piperazine-1-carboxylate moieties contribute to its stability and reactivity, which are essential for synthetic modifications. The presence of the fluorosulfonyloxy group introduces unique electrophilic properties, enabling its use in cross-coupling reactions and other advanced synthetic methodologies. These attributes make it a valuable tool for chemists exploring new reaction pathways.

Recent trends in pharmaceutical research highlight the growing demand for highly functionalized intermediates like Tert-butyl 4-({3-amino-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylphenyl}methyl)piperazine-1-carboxylate. Its applications span across peptide synthesis, small molecule drug development, and even bioconjugation techniques. The compound's ability to act as a protecting group or a reactive handle in multistep syntheses has garnered attention from both academia and industry. This aligns with the broader shift toward precision medicine and targeted therapies, where tailored chemical entities play a pivotal role.

From a synthetic perspective, the fluorosulfonyloxy group in CAS No. 2418675-39-3 offers distinct advantages. It serves as a leaving group in nucleophilic substitution reactions, facilitating the introduction of diverse functional groups. This reactivity is particularly valuable in the construction of heterocyclic compounds, which are prevalent in many FDA-approved drugs. Moreover, the tert-butyl moiety enhances the compound's solubility and stability, addressing common challenges in organic synthesis. These features underscore its utility in modern medicinal chemistry.

In the context of green chemistry and sustainable practices, Tert-butyl 4-({3-amino-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylphenyl}methyl)piperazine-1-carboxylate presents opportunities for optimizing synthetic routes. Researchers are exploring its use in catalytic processes and atom-efficient reactions, minimizing waste and energy consumption. This aligns with global efforts to reduce the environmental footprint of chemical manufacturing. The compound's compatibility with flow chemistry and continuous processing further enhances its appeal in industrial settings.

Another area of interest is the compound's potential role in proteomics and chemical biology. Its amino and fluorosulfonyloxy functionalities enable selective modifications of biomolecules, aiding in the study of protein interactions and cellular pathways. This has implications for drug target identification and biomarker discovery, addressing key questions in contemporary biomedical research. As such, CAS No. 2418675-39-3 is increasingly referenced in studies exploring post-translational modifications and enzyme inhibition.

In summary, Tert-butyl 4-({3-amino-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylphenyl}methyl)piperazine-1-carboxylate (CAS No. 2418675-39-3) represents a multifaceted compound with broad applications in drug discovery, material science, and biochemical research. Its unique structural attributes and reactivity profile make it a valuable asset for scientists tackling complex synthetic challenges. As the demand for innovative chemical solutions grows, this compound is poised to play an increasingly prominent role in advancing scientific and technological frontiers.